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Compound of Interest

Compound Name: 3-Chlorobenzyl cyanide

CAS No.: 1529-41-5

Cat. No.: B128479

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Chlorobenzyl cyanide, also

known as (3-chlorophenyl)acetonitrile. It details its physicochemical properties, spectral data,

synthesis, reactivity, applications, and safety protocols, serving as an essential resource for its

use in research and development.

Chemical Identity and Physicochemical Properties
3-Chlorobenzyl cyanide is an organohalogen compound and a substituted aromatic nitrile.[1]

At room temperature, it presents as a clear, colorless to pale yellow liquid.[1][2][3] It is

characterized by a molecular structure where a benzene ring is substituted with a chlorine atom

at the meta-position relative to a cyanomethyl group.[1] This compound is sparingly soluble in

water but shows good solubility in common organic solvents like ethanol, acetone, ether,

chloroform, and methanol.[1][4]

Table 1: Physicochemical Properties of 3-Chlorobenzyl Cyanide
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Property Value Source(s)

CAS Number 1529-41-5 [1][2][5][6]

Molecular Formula C₈H₆ClN [1][2][6][7]

Molecular Weight 151.59 g/mol [2][6][7]

Appearance
Clear colorless to faint yellow

liquid
[1][2][3][4]

Melting Point 11-13 °C [2][3][6][8]

Boiling Point 134-136 °C at 10 mm Hg [2][3][6][8]

Density 1.283 g/mL at 25 °C [2][3][6]

Refractive Index (n²⁰/D) 1.544 [2][3][6]

Flash Point >113 °C (>230 °F) [2]

Water Solubility Insoluble / Sparingly soluble [1][4]

Stability
Stable under normal

conditions.
[1][2][3][6]

InChIKey
GTIKLPYCSAMPNG-

UHFFFAOYSA-N
[1][2]

Spectral Data
Spectroscopic analysis is crucial for the confirmation of the structure and purity of 3-
Chlorobenzyl cyanide. The following tables summarize the key spectral data.

Table 2: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemicalbook.com/SpectrumEN_1529-41-5_1HNMR.htm
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://pubchem.ncbi.nlm.nih.gov/compound/m-Chlorophenylacetonitrile
https://search.library.wisc.edu/database/UWI13217
https://www.chemicalbook.com/SpectrumEN_1529-41-5_1HNMR.htm
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://search.library.wisc.edu/database/UWI13217
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5115138.htm
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://search.library.wisc.edu/database/UWI13217
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5115138.htm
https://www.chemicalbook.com/SpectrumEN_1529-41-5_1HNMR.htm
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://webbook.nist.gov/cgi/cbook.cgi?ID=1529-41-5&Units=SI
https://www.scbt.com/p/3-chlorophenyl-acetonitrile-1529-41-5
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://webbook.nist.gov/cgi/cbook.cgi?ID=1529-41-5&Units=SI
https://search.library.wisc.edu/database/UWI13217
https://www.chemicalbook.com/SpectrumEN_1529-41-5_13CNMR.htm
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://webbook.nist.gov/cgi/cbook.cgi?ID=1529-41-5&Units=SI
https://search.library.wisc.edu/database/UWI13217
https://www.chemicalbook.com/SpectrumEN_1529-41-5_13CNMR.htm
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://webbook.nist.gov/cgi/cbook.cgi?ID=1529-41-5&Units=SI
https://search.library.wisc.edu/database/UWI13217
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://webbook.nist.gov/cgi/cbook.cgi?ID=1529-41-5&Units=SI
https://search.library.wisc.edu/database/UWI13217
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://www.chemicalbook.com/SpectrumEN_1529-41-5_1HNMR.htm
https://www.scbt.com/p/3-chlorophenyl-acetonitrile-1529-41-5
https://www.chemicalbook.com/SpectrumEN_1529-41-5_1HNMR.htm
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://webbook.nist.gov/cgi/cbook.cgi?ID=1529-41-5&Units=SI
https://search.library.wisc.edu/database/UWI13217
https://www.chemicalbook.com/SpectrumEN_1529-41-5_1HNMR.htm
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://www.benchchem.com/product/b128479/docs?utm_src=pdf-body#technical-guide-3-chlorobenzyl-cyanide-cas-1529-41-5
https://www.benchchem.com/product/b128479/docs?utm_src=pdf-body#technical-guide-3-chlorobenzyl-cyanide-cas-1529-41-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ) ppm Multiplicity Assignment

~7.30 Multiplet Aromatic protons (4H)

~3.71 Singlet
Methylene protons (-CH₂-)

(2H)

Source: Data derived from

ChemicalBook.[1]

Table 3: ¹³C NMR Spectral Data (Predicted)

| Chemical Shift (δ) ppm | Assignment | |---|---|---| | ~135 | C-Cl (Aromatic) | | ~131 | C

(Quaternary, Aromatic) | | ~130 | CH (Aromatic) | | ~129 | CH (Aromatic) | | ~127 | CH

(Aromatic) | | ~117 | -C≡N (Nitrile) | | ~24 | -CH₂- (Methylene) | Note: These are predicted

values based on typical chemical shift ranges.[9]

Table 4: Key Infrared (IR) Absorption Peaks

Wavenumber (cm⁻¹) Functional Group Vibration Type

3100-3000 C-H (Aromatic) Stretch

3000-2850 C-H (Aliphatic) Stretch

~2250 -C≡N (Nitrile) Stretch

1600-1400 C=C (Aromatic) Ring Stretch

850-550 C-Cl Stretch

Note: These are characteristic

ranges for the specified

functional groups.[10][11]

Table 5: Mass Spectrometry (MS) Data
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m/z Interpretation Relative Intensity

153
Molecular Ion Peak [M+2]⁺

(³⁷Cl isotope)
10.8%

151
Molecular Ion Peak [M]⁺ (³⁵Cl

isotope)
31.8%

116 [M-Cl]⁺ Fragment 100.0% (Base Peak)

89 [C₇H₅]⁺ Fragment 15.3%

Source: Data derived from

ChemicalBook.[8]

Synthesis and Experimental Protocols
The most common and established method for synthesizing 3-Chlorobenzyl cyanide is

through a nucleophilic substitution reaction, a variant of the Kolbe nitrile synthesis.[5][6] This

involves reacting 3-chlorobenzyl chloride with an alkali metal cyanide, such as sodium cyanide.

[5][6]

General Synthesis Protocol
This protocol describes a general method for the synthesis of 3-Chlorobenzyl cyanide.

Reaction: 3-chlorobenzyl chloride + NaCN → 3-Chlorobenzyl cyanide + NaCl

Materials:

3-chlorobenzyl chloride

Sodium cyanide (NaCN)

Water

Phase-transfer catalyst (e.g., polyethylene glycol modified diisocyanate)[4]

Diethyl ether (or other suitable organic solvent)
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Anhydrous calcium chloride or magnesium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve

sodium cyanide (2.0 mmol) in water (5 mL).[4]

Add 3-chlorobenzyl chloride (1.0 mmol) to the aqueous solution.[4]

Add a catalytic amount of a phase-transfer catalyst (e.g., 0.2 g PEG-MDIL).[4]

Heat the reaction mixture to reflux and stir vigorously for the required reaction time (typically

monitored by TLC or GC).[4]

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (2 x 10

mL).[4]

Combine the organic extracts and dry over anhydrous calcium chloride or magnesium

sulfate.[4]

Filter the drying agent and concentrate the organic solution under reduced pressure using a

rotary evaporator to yield the crude product.

The crude 3-Chlorobenzyl cyanide can be further purified by vacuum distillation.[6]

Chemical Reactivity and Applications
3-Chlorobenzyl cyanide is a versatile chemical intermediate, primarily due to the reactivity of

its nitrile and active methylene groups.[5][12]

Key Reactions
Hydrolysis: The nitrile group can be hydrolyzed under acidic or basic conditions to yield 3-

chlorophenylacetic acid, another important synthetic precursor.[6][12]
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Reduction: Hydrogenation of the nitrile group leads to the formation of 2-(3-

chlorophenyl)ethylamine.[1]

Active Methylene Reactions: The methylene (-CH₂-) protons are acidic and can be removed

by a base. The resulting carbanion is a potent nucleophile that can participate in various

carbon-carbon bond-forming reactions.[1][12]

// Nodes A [label="3-Chlorobenzyl Chloride", fillcolor="#F1F3F4", fontcolor="#202124"]; B

[label="3-Chlorobenzyl Cyanide\n(CAS 1529-41-5)", fillcolor="#4285F4",

fontcolor="#FFFFFF", shape=Mdiamond]; C [label="3-Chlorophenylacetic Acid",

fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="2-(3-Chlorophenyl)ethylamine",

fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="C-C Bond Formation Products\n(e.g., via

Alkylation)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges A -> B [label="+ NaCN\n(Nucleophilic Substitution)", color="#34A853"]; B -> C

[label="Hydrolysis\n(H₃O⁺ or OH⁻)", color="#EA4335"]; B -> D [label="Reduction\n(e.g., H₂ /

Catalyst)", color="#EA4335"]; B -> E [label="1. Base\n2. Electrophile (R-X)", color="#EA4335"];

} dot Caption: Key synthetic pathways involving 3-Chlorobenzyl cyanide.

Major Applications
The primary utility of 3-Chlorobenzyl cyanide is as a building block in multi-step organic

syntheses.[1][5]

Pharmaceuticals: It is a crucial intermediate in the synthesis of various Active

Pharmaceutical Ingredients (APIs).[5][6] Its most notable application is as a key precursor in

the production of Lorazepam, a benzodiazepine drug used for treating anxiety disorders.[5]

[6][12] It is also used in the development of EGFR Tyrosine Kinase Inhibitors and non-

nucleoside reverse transcriptase inhibitors.[4]

Agrochemicals: The compound serves as an intermediate in the manufacturing of certain

herbicides and pesticides.[1][10]

Specialty Chemicals: It finds use in the synthesis of dyes and fluorescent whitening agents.

[5]
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Safety and Handling
3-Chlorobenzyl cyanide is classified as a hazardous and toxic substance and must be

handled with extreme caution.[9][13]

Table 6: GHS Hazard and Precautionary Statements

Category Code Statement

Hazard H301+H311+H331
Toxic if swallowed, in contact

with skin or if inhaled.[9][14]

Hazard H315 Causes skin irritation.[9]

Hazard H319
Causes serious eye irritation.

[9]

Precaution P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[9][14]

Precaution P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[9]

[14]

Precaution P301+P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor.[9][14]

Precaution P302+P352
IF ON SKIN: Wash with plenty

of water.[9][14]

Precaution P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[9]

[14]

Precaution P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[9][14]
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Handling and Storage Protocol
Exposure can cause irritation to the skin, eyes, and respiratory system.[1] It may be

metabolized to cyanide in the body, which can lead to severe systemic effects by inhibiting

cellular respiration.

// Nodes start [label="Start Handling\nProcedure", shape=Mdiamond, fillcolor="#FBBC05",

fontcolor="#202124"]; ppe [label="1. Don PPE:\n- Chemical-resistant gloves\n- Safety

goggles/face shield\n- Lab coat/apron", fillcolor="#F1F3F4", fontcolor="#202124"]; hood

[label="2. Work exclusively in a\ncertified chemical fume hood.", fillcolor="#F1F3F4",

fontcolor="#202124"]; avoid [label="3. Avoid:\n- Inhalation of vapors\n- Contact with

skin/eyes\n- Ingestion", fillcolor="#F1F3F4", fontcolor="#202124"]; storage [label="4.

Storage:\n- Tightly closed container\n- Cool, dry, well-ventilated area\n- Away from

incompatibles", fillcolor="#F1F3F4", fontcolor="#202124"]; spill [label="Spill or
Exposure\nEvent", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; disposal
[label="5. Waste Disposal:\n- Collect in sealed container\n- Dispose as hazardous waste\n-
Follow local regulations", fillcolor="#F1F3F4", fontcolor="#202124"]; end [label="End of
Procedure", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; incompatibles
[label="Incompatible Substances:\nStrong acids, strong bases,\nstrong oxidizing

agents,\nstrong reducing agents", shape=note, fillcolor="#F1F3F4", fontcolor="#202124",

fontsize=8];

// Edges start -> ppe; ppe -> hood; hood -> avoid; avoid -> storage; storage -> disposal;

disposal -> end; avoid -> spill [dir=both, style=dashed, label="If occurs"]; storage ->

incompatibles [style=dashed, arrowhead=none]; } dot Caption: A logical workflow for the safe

handling and storage of 3-Chlorobenzyl cyanide.

In case of exposure, seek immediate medical attention.[8] For skin contact, wash immediately

with plenty of soap and water. If inhaled, move the person to fresh air.[9] Facilities using this

chemical should be equipped with an eyewash station and a safety shower.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chemicalbook.com/SpectrumEN_1529-41-5_1HNMR.htm
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://webbook.nist.gov/cgi/cbook.cgi?ID=1529-41-5&Units=SI
https://www.scbt.com/p/3-chlorophenyl-acetonitrile-1529-41-5
https://pubchem.ncbi.nlm.nih.gov/compound/m-Chlorophenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/m-Chlorophenylacetonitrile
https://search.library.wisc.edu/database/UWI13217
https://search.library.wisc.edu/database/UWI13217
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5115138.htm
https://www.chemicalbook.com/SpectrumEN_1529-41-5_13CNMR.htm
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://sdbs.db.aist.go.jp/
https://physicalsciences.library.cornell.edu/database/sdbs-spectral-database-for-organic-compounds/
https://physicalsciences.library.cornell.edu/database/sdbs-spectral-database-for-organic-compounds/
https://www.bldpharm.com/products/1529-41-5.html
https://www.benchchem.com/product/b128479/docs#technical-guide-3-chlorobenzyl-cyanide-cas-1529-41-5
https://www.benchchem.com/product/b128479/docs#technical-guide-3-chlorobenzyl-cyanide-cas-1529-41-5
https://www.benchchem.com/product/b128479/docs#technical-guide-3-chlorobenzyl-cyanide-cas-1529-41-5
https://www.benchchem.com/product/b128479/docs#technical-guide-3-chlorobenzyl-cyanide-cas-1529-41-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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